2,6-difluoro-N-(2-methylbutyl)aniline

• Molecular Formula: C11H15F2N
• Molecular Weight: 199.24 g/mol
• IUPAC Name: 2,6-difluoro-N-(2-methylbutyl)aniline
• InChI: InChI=1S/C11H15F2N/c1-3-8(2)7-14-11-9(12)5-4-6-10(11)13/h4-6,8,14H,3,7H2,1-2H3
• InChI Key: PAFYKCYLXBJKNF-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)CNC1=C(C=CC=C1F)F

Description

Chemical Identity and Structural Characterization of 2,6-Difluoro-N-(2-methylbutyl)aniline

Systematic Nomenclature and CAS Registry Information

The compound is systematically named 2,6-difluoro-N-(2-methylbutyl)aniline , reflecting the positions of fluorine substituents on the aromatic ring and the branched alkyl group attached to the nitrogen atom. Its International Union of Pure and Applied Chemistry (IUPAC) name ensures unambiguous identification, while its CAS Registry Number, 1037134-99-8 , serves as a unique identifier in chemical databases. The 2-methylbutyl group denotes a four-carbon alkyl chain with a methyl branch at the second carbon, yielding the structure $$ -CH(CH3)CH2CH_2- $$ attached to the aniline nitrogen.

Molecular Formula and Weight Analysis

The molecular formula $$ C{11}H{15}F_{2}N $$ corresponds to a calculated molecular weight of 199.24 g/mol. This aligns with the sum of atomic masses: 12 carbon atoms (11 from the aromatic ring and alkyl chain), 15 hydrogen atoms, 2 fluorine atoms, and 1 nitrogen atom. The fluorine atoms contribute significantly to the compound’s polarity, with an electronegativity of 4.0 on the Pauling scale, while the 2-methylbutyl group introduces steric bulk.

Table 1: Molecular Composition of 2,6-Difluoro-N-(2-methylbutyl)aniline

Component	Quantity	Atomic Mass Contribution (g/mol)
Carbon (C)	11	132.14
Hydrogen (H)	15	15.12
Fluorine (F)	2	38.00
Nitrogen (N)	1	14.01
Total	-	199.24

Structural Elucidation via Spectroscopic Methods

Nuclear Magnetic Resonance (NMR) Spectral Signatures

The $$ ^1H $$-NMR spectrum of 2,6-difluoro-N-(2-methylbutyl)aniline reveals distinct proton environments:

• Aromatic protons : The two equivalent fluorine atoms at the 2- and 6-positions deshield the adjacent protons, resulting in a doublet of doublets ($$ J_{H-F} \approx 8-10 \, \text{Hz} $$) in the δ 6.8–7.2 ppm region.
• N-H proton : The amine proton appears as a broad singlet near δ 3.5–4.0 ppm due to hydrogen bonding and exchange broadening.
• Alkyl chain protons : The 2-methylbutyl group displays signals for the methyl branch (δ 0.9–1.1 ppm, triplet), methylene units (δ 1.2–1.6 ppm, multiplet), and the nitrogen-adjacent methylene (δ 2.6–3.0 ppm, triplet).

The $$ ^{13}C $$-NMR spectrum further resolves carbon environments:

• Aromatic carbons : Fluorine-coupled carbons (C-2 and C-6) exhibit upfield shifts (δ 115–120 ppm) due to electron-withdrawing effects.
• Alkyl carbons : The methyl branch appears at δ 20–25 ppm, while methylene carbons resonate between δ 30–45 ppm.

Infrared (IR) and Raman Vibrational Profiles

The IR spectrum features key absorption bands:

• N-H stretch : A broad band near 3350 cm$$ ^{-1} $$.
• C-F stretches : Strong absorptions at 1220–1250 cm$$ ^{-1} $$ and 1100–1150 cm$$ ^{-1} $$.
• C-N stretch : A medium-intensity peak at 1280–1320 cm$$ ^{-1} $$.

Raman spectroscopy complements IR data by highlighting skeletal vibrations:

• Aromatic ring breathing mode : A sharp peak near 1000 cm$$ ^{-1} $$.
• C-F symmetric stretching : A prominent band at 1230 cm$$ ^{-1} $$.

Mass Spectrometric Fragmentation Patterns

The electron ionization (EI) mass spectrum of 2,6-difluoro-N-(2-methylbutyl)aniline displays:

• Molecular ion peak : At $$ m/z $$ 199.24 (M$$ ^+ $$).
• Key fragments :
  • Loss of the 2-methylbutyl group ($$ -C5H{11} $$) yielding $$ m/z $$ 127.
  • Cleavage of the C-N bond producing fluorinated aniline fragments ($$ m/z $$ 111 and 113).

Comparative Analysis with Related Fluorinated Aniline Derivatives

Comparative studies with structural analogs highlight the unique properties of 2,6-difluoro-N-(2-methylbutyl)aniline:

Table 2: Structural and Electronic Comparison of Fluorinated Anilines

Compound	Fluorine Positions	Alkyl Group	Key Distinguishing Feature
2,6-Difluoro-N-(2-methylbutyl)aniline	2,6	2-Methylbutyl	Para-directed electronic effects; steric bulk
3,5-Difluoro-N-(2-methylbutyl)aniline	3,5	2-Methylbutyl	Meta-substitution alters reactivity
N-(2-Methylbutyl)aniline	None	2-Methylbutyl	Absence of fluorine reduces polarity

The 2,6-difluoro substitution pattern creates a para-directing electronic effect, enhancing resonance stabilization of intermediates in electrophilic substitution reactions. In contrast, 3,5-difluoro analogs exhibit meta-directing behavior due to altered charge distribution. The absence of fluorine in N-(2-methylbutyl)aniline results in lower thermal stability and reduced hydrogen-bonding capacity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,6-difluoro-N-(2-methylbutyl)aniline typically involves the following steps:

Starting Materials: The synthesis begins with commercially available 2,6-difluoroaniline and 2-methylbutylamine.

Reaction: The 2,6-difluoroaniline is reacted with 2-methylbutylamine in the presence of a suitable catalyst, such as palladium on carbon (Pd/C), under hydrogenation conditions. The reaction is typically carried out in an organic solvent like ethanol or methanol at elevated temperatures and pressures.

Purification: The resulting product is purified using standard techniques such as recrystallization or column chromatography to obtain pure 2,6-difluoro-N-(2-methylbutyl)aniline.

Industrial Production Methods

In an industrial setting, the production of 2,6-difluoro-N-(2-methylbutyl)aniline may involve continuous flow reactors to ensure efficient mixing and reaction control. The use of automated systems for monitoring and controlling reaction parameters can enhance yield and purity.

Chemical Reactions Analysis

Types of Reactions

2,6-Difluoro-N-(2-methylbutyl)aniline can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) to produce amine derivatives.

Substitution: The fluorine atoms on the benzene ring can be substituted with other nucleophiles such as hydroxyl groups, alkyl groups, or halogens under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) in acidic or basic medium.

Reduction: Lithium aluminum hydride (LiAlH4) in anhydrous ether.

Substitution: Nucleophiles like sodium hydroxide (NaOH) or alkyl halides in the presence of a base.

Major Products Formed

Oxidation: Quinones or other oxidized derivatives.

Reduction: Amine derivatives.

Substitution: Substituted aniline derivatives with different functional groups.

Scientific Research Applications

2,6-Difluoro-N-(2-methylbutyl)aniline has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: The compound can be used in the study of enzyme inhibition and receptor binding due to its structural similarity to biologically active molecules.

Industry: Used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 2,6-difluoro-N-(2-methylbutyl)aniline involves its interaction with specific molecular targets, such as enzymes or receptors. The fluorine atoms on the benzene ring can enhance the compound’s binding affinity to these targets, leading to inhibition or activation of biological pathways. The N-(2-methylbutyl) group can influence the compound’s lipophilicity and membrane permeability, affecting its overall bioactivity.

Comparison with Similar Compounds

Structural and Functional Overview

The table below compares 2,6-difluoro-N-(2-methylbutyl)aniline with five structurally related compounds:

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Applications/Properties
2,6-Difluoro-N-(2-methylbutyl)aniline	Not available	C₁₁H₁₅F₂N	~199.25	2,6-difluoro; N-(2-methylbutyl)	Potential agrochemical intermediate (inferred)
N-(2,6-Dichlorophenyl)aniline	15307-93-4	C₁₂H₉Cl₂N	238.11	2,6-dichloro; N-phenyl	Pharmaceutical/dye intermediate
5-Fluoro-N-[(3-fluorophenyl)methyl]-2-methylaniline	Not available	C₁₄H₁₃F₂N	233.25	5-fluoro; N-(3-fluorobenzyl); 2-methyl	Unknown (specialty chemical)
2,6-Dimethylaniline	87-62-7	C₈H₁₁N	121.18	2,6-dimethyl	Dye synthesis; corrosion inhibitor
Metalaxyl-M	Not provided	C₁₅H₂₁NO₄	279.33	N-(2,6-dimethylphenyl); methoxyacetyl	Systemic fungicide (agricultural use)

Detailed Analysis

Electronic Effects of Substituents

• Fluorine vs. Chlorine : The target compound’s 2,6-difluoro substitution reduces electron density on the aromatic ring compared to the 2,6-dichloro analog (N-(2,6-Dichlorophenyl)aniline). Fluorine’s stronger electron-withdrawing effect enhances stability against electrophilic attack but may reduce nucleophilic reactivity relative to chlorine .
• Alkyl Chain Impact : The branched 2-methylbutyl group in the target compound increases lipophilicity (logP ≈ 3.5–4.0 estimated) compared to shorter or linear chains (e.g., methyl in 2,6-dimethylaniline). This property may improve membrane permeability in biological systems, akin to metalaxyl’s design for systemic plant uptake .

Functional Group Comparisons

• N-Substituents: The target’s N-alkyl group contrasts with N-phenyl (N-(2,6-Dichlorophenyl)aniline) or N-acyl (metalaxyl) moieties. Alkyl chains generally enhance solubility in nonpolar matrices, whereas aromatic or acyl groups favor π-π interactions or hydrogen bonding .

Agrochemical Relevance

Compounds like metalaxyl and furalaxyl () share the N-(2,6-dimethylphenyl) motif, which is critical for fungicidal activity. While the target compound lacks the methoxyacetyl group of metalaxyl, its fluorine substituents and alkyl chain may offer unique interactions with biological targets, warranting further study .

Physicochemical Properties

• Solubility : The target compound’s lipophilicity likely exceeds that of 2,6-dimethylaniline (logP ≈ 1.8) due to the longer alkyl chain, suggesting better compatibility with hydrophobic formulations.
• Thermal Stability : Fluorine’s strong C-F bond may improve thermal stability compared to chlorinated analogs, which are prone to dechlorination under harsh conditions .

Biological Activity

2,6-Difluoro-N-(2-methylbutyl)aniline is a fluorinated aniline derivative that has garnered interest in medicinal chemistry due to its potential biological activities. This compound's unique structure, characterized by the presence of fluorine atoms and a branched alkyl substituent, may enhance its interaction with biological targets, making it a candidate for various therapeutic applications.

Chemical Structure and Properties

The molecular formula for 2,6-difluoro-N-(2-methylbutyl)aniline is C11H14F2N. The fluorine atoms at the 2 and 6 positions of the aniline ring significantly influence its chemical properties, including lipophilicity and reactivity. These characteristics are crucial for its biological activity as they affect membrane permeability and binding affinity to target proteins.

The biological activity of 2,6-difluoro-N-(2-methylbutyl)aniline is primarily attributed to its ability to interact with various molecular targets. The fluorine substituents enhance hydrogen bonding capabilities and increase lipophilicity, facilitating better penetration through biological membranes. This can lead to modulation of enzymatic activity or receptor binding.

Biological Activity

Research indicates that compounds similar to 2,6-difluoro-N-(2-methylbutyl)aniline exhibit significant antibacterial and anticancer activities. For instance, studies on difluoromethylated analogs show enhanced selectivity against Mycobacterium smegmatis, suggesting potential applications in antibiotic development .

Antibacterial Activity

The antibacterial properties of 2,6-difluoro-N-(2-methylbutyl)aniline have been explored through various assays. The presence of fluorine atoms is known to enhance the compound's ability to inhibit bacterial growth by affecting cell wall synthesis and disrupting membrane integrity.

Compound	MIC (µg/mL)	Target Organism
2,6-Difluoro-N-(2-methylbutyl)aniline	TBD	Mycobacterium smegmatis
3,5-Difluoro-N-(2-methylbutyl)aniline	8	Mycobacterium smegmatis

Case Studies

• Antimicrobial Efficacy : A study demonstrated that derivatives of difluoromethyl anilines exhibited potent antibacterial activity against Gram-positive bacteria. The compounds were tested against a panel of microorganisms, showing promising results that could lead to the development of new antibiotics targeting resistant strains .
• Cytotoxicity Assessment : In vitro studies have assessed the cytotoxic effects of fluorinated anilines on human cancer cell lines. Compounds similar to 2,6-difluoro-N-(2-methylbutyl)aniline were found to selectively inhibit cancer cell proliferation while exhibiting low toxicity towards normal cells.

Q & A

What are the recommended synthetic routes for 2,6-difluoro-N-(2-methylbutyl)aniline, and how do reaction conditions influence yield?

Basic Research Focus
The synthesis typically involves alkylation of 2,6-difluoroaniline with 2-methylbutyl halides (e.g., bromide or chloride) under basic conditions. A common method employs phase-transfer catalysts like tetrabutylammonium bromide to enhance reactivity. For example, in related compounds (e.g., 2-chloro-N-[2-(4-methylphenoxy)butyl]aniline), yields >70% are achieved using K₂CO₃ as a base in DMF at 80–100°C for 12–24 hours . Optimizing stoichiometry (1:1.2 molar ratio of aniline to alkylating agent) and controlling moisture are critical to minimizing by-products like dialkylated amines.

How can researchers characterize the structural and electronic properties of 2,6-difluoro-N-(2-methylbutyl)aniline?

Basic Research Focus
Techniques :

• X-ray crystallography : Resolves steric effects of the 2-methylbutyl group and fluorine positions. For analogous compounds (e.g., 2,6-difluoro-N-(prop-2-ynyl)benzamide), monoclinic crystal systems (space group P21/c) with unit cell parameters a = 5.0479 Å, b = 19.738 Å, and β = 91.43° are observed .
• NMR : ¹⁹F NMR detects electronic effects of fluorine substitution (δ ≈ -115 to -120 ppm for ortho-F in aniline derivatives).
• DFT calculations : Predict conformational stability and charge distribution.

What analytical methods are suitable for quantifying impurities in 2,6-difluoro-N-(2-methylbutyl)aniline?

Advanced Research Focus
Methodology :

• HPLC-UV/MS : Use C18 columns with mobile phases like methanol/water (70:30) + 0.1% formic acid. Detection limits for related aniline derivatives are <0.1 µg/mL .
• Solid-phase extraction (SPE) : Oasis HLB cartridges efficiently isolate the compound from complex matrices (recovery >85%) .
  Critical Considerations :
• Fluorine atoms increase hydrophobicity, requiring adjustments in solvent polarity during analysis.
• Monitor for oxidation by-products (e.g., nitro derivatives) under prolonged storage .

How do steric and electronic effects of the 2-methylbutyl group influence reactivity in cross-coupling reactions?

Advanced Research Focus
The 2-methylbutyl substituent introduces steric hindrance, slowing nucleophilic aromatic substitution (SNAr) but stabilizing intermediates in Pd-catalyzed couplings. For example:

• Buchwald-Hartwig amination : Yields drop by ~20% compared to less hindered analogs due to restricted access to the Pd center .
• Electronic Effects : Fluorine atoms activate the aromatic ring for electrophilic substitution (meta-directing), but steric bulk from the alkyl chain shifts selectivity. Computational studies (e.g., NBO analysis) show reduced electron density at the para position .

What contradictions exist in reported biological activities of fluorinated aniline derivatives, and how can they be resolved?

Advanced Research Focus
Case Study :

• Antimicrobial Activity : Some studies report EC₅₀ values <10 µM for fluorinated anilines, while others show no activity. This discrepancy may arise from differences in bacterial strain permeability or assay conditions (e.g., pH affecting amine protonation) .
  Resolution Strategies :
• Standardize test protocols (e.g., CLSI guidelines for MIC assays).
• Use isosteric analogs (e.g., replacing -F with -CF₃) to isolate electronic vs. steric contributions .

How can computational modeling guide the design of 2,6-difluoro-N-(2-methylbutyl)aniline derivatives for drug discovery?

Advanced Research Focus
Approaches :

• Docking Studies : Predict binding to targets like cytochrome P450 enzymes. For example, fluorine atoms enhance π-stacking with heme groups, improving inhibition potency .
• ADMET Prediction : LogP values (~3.5) suggest moderate blood-brain barrier penetration, but the 2-methylbutyl group may increase metabolic liability (e.g., CYP3A4 oxidation) .
  Validation : Correlate in silico results with experimental data (e.g., IC₅₀ from enzyme assays).

What role does fluorine substitution play in the photostability of 2,6-difluoro-N-(2-methylbutyl)aniline?

Basic Research Focus
Fluorine atoms reduce UV absorption below 300 nm, enhancing photostability compared to non-fluorinated analogs. Accelerated aging studies (e.g., 48 hours under 365 nm UV light) show <5% degradation, while chlorine-substituted analogs degrade >15% under identical conditions .

How can researchers address low solubility of 2,6-difluoro-N-(2-methylbutyl)aniline in aqueous media?

Basic Research Focus
Strategies :

• Co-solvents : Use DMSO or PEG-400 (up to 10% v/v) without compromising biological assay viability .
• Salt Formation : Hydrochloride salts (e.g., 2,6-difluoro-N-methylaniline hydrochloride) improve water solubility by >50-fold .
• Nanoformulation : Liposomal encapsulation increases bioavailability in in vivo models .

What are the mechanistic implications of 2,6-difluoro-N-(2-methylbutyl)aniline in catalytic asymmetric synthesis?

Advanced Research Focus
The compound acts as a chiral auxiliary in Rh-catalyzed hydrogenations. The 2-methylbutyl group induces enantioselectivity (>80% ee) by creating a hydrophobic pocket around the metal center, as shown in studies with α,β-unsaturated ketones .

How do environmental factors influence the degradation pathways of 2,6-difluoro-N-(2-methylbutyl)aniline?

Advanced Research Focus
Degradation Pathways :

• Hydrolysis : Stable in neutral water but degrades under acidic (pH <3) or alkaline (pH >10) conditions to 2,6-difluoroaniline and 2-methylbutanol.
• Photolysis : Forms nitro derivatives via radical intermediates under sunlight .
  Analytical Monitoring : Use LC-QTOF-MS to track transformation products in environmental matrices .